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Compound of Interest

Compound Name: Benzylamine-d5

CAS No.: 1219802-81-9

Cat. No.: B594358

Get Quote

For researchers and drug development professionals, handling isotopically labeled compounds

like Benzylamine-d5 (C₆D₅CH₂NH₂) requires a rigorous approach to both laboratory safety

and logistical waste management. While the deuterium labeling is crucial for mass

spectrometry (MS) and nuclear magnetic resonance (NMR) tracking, the compound's

macroscopic physical and chemical hazards remain identical to those of unlabeled

benzylamine[1].

This guide provides authoritative, step-by-step operational protocols for the safe handling, spill

containment, and RCRA-compliant disposal of Benzylamine-d5, grounded in chemical

causality and regulatory standards.

Physicochemical Profiling & Hazard Assessment
Benzylamine-d5 is a primary amine characterized by a highly reactive nucleophilic amine

group (-NH₂) and a lipophilic benzyl group[1]. Operationally, it is a transparent, combustible

liquid with a strong ammonia-like odor that presents severe corrosive hazards to human tissue

and high toxicity to aquatic ecosystems[1][2].
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Table 1: Physicochemical & Regulatory Data for
Benzylamine

Property / Metric Value / Classification Operational Implication

Molecular Weight
112.19 g/mol (d5) / 107.15

g/mol (unlabeled)[1]

Adjust stoichiometric

calculations for isotopic mass.

Boiling Point 184 – 185 °C[3]
Low volatility at room temp, but

heating generates toxic vapor.

Density 0.981 g/cm³[1]
Floats and mixes readily with

water[4].

DOT Hazard Class
Class 8 (Corrosive Liquid), UN

2735[4][5]

Requires specialized

corrosive-resistant transport

containers.

EPA/RCRA Waste
Regulated under 40 CFR

261.3[6]

Must be processed as

hazardous waste (typically

D002).

Mechanistic Safety & PPE Requirements
The hazards of benzylamine-d5 are rooted in its molecular structure. As a strong alkaline

corrosive, it rapidly saponifies the lipid bilayers of cellular membranes upon contact, leading to

deep tissue necrosis[2]. To prevent systemic absorption, personnel must adhere to the

following causality-driven Personal Protective Equipment (PPE) standards:

Dermal Protection: Heavy-duty chemical-resistant gloves (e.g., butyl rubber or

fluoroelastomer) are mandatory[3].

Causality: Primary amines can rapidly permeate standard thin nitrile gloves. Volatile

amines absorbed through the skin can cause systemic toxicity and death[2].

Ocular Protection: Full face shields worn over splash-proof safety goggles.

Causality: Direct eye contact causes immediate epithelium destruction, corneal clouding,

and irreversible blindness[2].
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Respiratory Protection: Handle exclusively within a certified chemical fume hood.

Causality: Inhalation of amine vapors causes severe respiratory tract inflammation,

coughing, and potential pulmonary edema[2][5].

Spill Containment & Emergency Response Workflow
In the event of a benzylamine-d5 spill, immediate containment is critical. Benzylamine

covalently and irreversibly binds to humic substances in natural waters, making aquatic toxicity

a severe environmental concern[2].
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Spill Detected
(Benzylamine-d5)

1. Evacuate & Isolate
(50m radius for liquids)

2. Don Advanced PPE
(Respirator, Butyl Gloves)

3. Assess Spill Size

Minor Spill (< 1L)

< 1L

Major Spill (> 1L)

> 1L

4a. Contain with Inert Absorbent
(Sand/Vermiculite)
NO CELLULOSE

4b. Call HAZMAT / Emergency
Do not approach

5. Collect in Sealed
Polyethylene Container

6. RCRA-Compliant Incineration
(D002 Waste)

Click to download full resolution via product page
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Workflow for Benzylamine-d5 spill response, highlighting critical containment and disposal

pathways.

Step-by-Step Spill Protocol:
Evacuation & Isolation: Immediately clear the area. For large liquid spills, isolate at least 50

meters (150 feet) in all directions[4].

PPE Donning: Responders must wear self-contained breathing apparatus (SCBA) and full

chemical protective clothing before approaching the spill[3].

Inert Containment (CRITICAL): Absorb the spill using only inert materials such as dry sand,

earth, or vermiculite[2][5].

Causality/Warning:Never use sawdust, wood chips, or cellulosic materials. Benzylamine

reacts exothermically with cellulose, creating a severe fire and explosion hazard[2].

Collection: Sweep the absorbed material into a labeled, chemically compatible (e.g., high-

density polyethylene) hazardous waste container using non-sparking tools[6].

Standard Operating Procedure (SOP): Waste
Segregation & Disposal
Proper disposal of benzylamine-d5 must strictly adhere to EPA guidelines for the Identification

and Listing of Hazardous Waste (40 CFR 261.3)[6][7].

Step 1: Chemical Segregation
Store benzylamine-d5 waste strictly away from strong acids, oxidizing agents, isocyanates,

peroxides, and acid halides[4].

Causality: Mixing primary amines with these incompatible compounds triggers violent

exothermic reactions, neutralizing acids to form salts and heat, which can lead to rapid

expansion and violent container rupture[2][4].

Step 2: Isotopic Waste Management
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While deuterium (d5) is non-radioactive and does not require NRC radiation protocols,

benzylamine-d5 waste should be physically segregated from bulk unlabeled solvent waste in

GLP/GMP analytical laboratories.

Causality: Mixing deuterated compounds into general waste streams can cause isotopic

cross-contamination in downstream mass spectrometry (MS) or NMR equipment if waste

containers share ventilation manifolds or if solvents are recycled.

Step 3: Disposal Routing via Incineration
Benzylamine-d5 must be disposed of via a licensed hazardous waste facility. The standard,

self-validating method is dissolution in a combustible solvent followed by high-temperature

chemical incineration[5].

Causality: The incinerator must be explicitly equipped with an afterburner and a nitrogen

oxide (NOx) scrubber system. Combustion of amines generates highly toxic NOx gases and

carbon monoxide, which must be chemically scrubbed to prevent lethal environmental

release[2][5].

Step 4: Container Decontamination
Empty containers retain corrosive and combustible amine residues. Do not reuse empty

containers[6][7]. They must be evaporated under a fume hood to remove fire risks, then

disposed of as hazardous waste or processed by a certified drum reconditioner[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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